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Compound of Interest

Compound Name: PK14105

Cat. No.: B1678503 Get Quote

A critical first step in ensuring laboratory safety is the accurate identification of any chemical

substance. Our comprehensive search for safety and handling information on a compound

designated "PK14105" did not yield a specific Safety Data Sheet (SDS). This suggests that

"PK14105" may be an internal, non-standard identifier. Without a definitive chemical identity,

such as a formal chemical name or a CAS number, providing specific personal protective

equipment (PPE), handling, and disposal protocols is not possible and would be unsafe.

The information presented below is a general guide for handling research chemicals of

unknown or uncertain toxicity. It is imperative that you obtain the specific SDS for the

compound you are working with from your supplier or internal safety department before

commencing any experimental work.

General Personal Protective Equipment (PPE) for
Research Chemicals
When handling any new or poorly characterized substance, a conservative approach to PPE is

essential. The following table summarizes the minimum recommended PPE.
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Body Part
Personal Protective
Equipment (PPE)

Rationale

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

Protects against splashes,

aerosols, and airborne

particles.

Hands

Compatible chemical-resistant

gloves (e.g., nitrile, neoprene).

Double-gloving may be

appropriate.

Prevents skin contact,

absorption, and potential

sensitization. Glove type must

be selected based on the

chemical's properties.

Body Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory

Use in a well-ventilated area. A

certified chemical fume hood is

the standard for handling

volatile or powdered

substances.

Minimizes inhalation exposure

to vapors, dusts, or aerosols.

Standard Operating Procedures for Handling and
Disposal
Adherence to established laboratory protocols is critical for safety and regulatory compliance.

Operational Plan:
Designated Area: All work with the compound should be conducted in a designated area

within a certified chemical fume hood.

Spill Kit: Ensure a spill kit appropriate for the scale of your work is readily available.

Emergency Procedures: Be familiar with your institution's emergency procedures, including

the location of safety showers, eyewash stations, and first aid kits.
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Contamination Control: Avoid cross-contamination by thoroughly cleaning all surfaces and

equipment after use.

Disposal Plan:
Waste Segregation: All waste contaminated with the research chemical, including gloves,

bench paper, and pipette tips, must be segregated into a clearly labeled hazardous waste

container.

Waste Disposal: Follow your institution's hazardous waste disposal procedures. Do not

dispose of chemical waste down the drain or in regular trash.

Logical Workflow for Safe Chemical Handling
The following diagram illustrates the essential logical steps for ensuring safety when working

with any new chemical substance.
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Caption: Logical workflow for the safe handling of laboratory chemicals.
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To build a foundation of trust and ensure the safety of all laboratory personnel, we strongly urge

you to obtain the specific Safety Data Sheet for "PK14105" before proceeding with any

research. Your institution's Environmental Health and Safety (EHS) department is a valuable

resource for this and all other safety-related inquiries.

To cite this document: BenchChem. [Navigating the Safe Handling of Investigational
Compounds: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678503#personal-protective-equipment-for-
handling-pk14105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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